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Compound of Interest

Compound Name: 2-(4-Aminophenoxy)acetonitrile

CAS No.: 169286-84-4

Cat. No.: B066111

Get Quote

Executive Summary & Strategic Value
In modern drug discovery, 2-(4-Aminophenoxy)acetonitrile represents a high-value "linker-

scaffold" intermediate. Its structural utility lies in its bifunctionality:

The Nucleophilic Amine (

): A primary handle for

coupling to heteroaromatic cores (e.g., quinazolines, pyrimidines), essential for constructing
ATP-competitive kinase inhibitors.

The Electrophilic Nitrile (

): A versatile "tail" that can be transformed into diverse pharmacophores—tetrazoles (acid
bioisosteres), amidines (solubility enhancers), or reduced to ethylamines.

The Phenoxy Spacer: The ether linkage (
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) provides critical rotational freedom and metabolic stability compared to ester linkages, a
feature seen in blockbuster drugs like Gefitinib and Ibrutinib.

This guide provides a validated protocol for using this compound to synthesize a Novel

Quinazoline-Based Tyrosine Kinase Inhibitor (TKI) candidate, demonstrating its utility in late-

stage lead optimization.

Chemical Profile & Reactivity Analysis
Property Data Critical Note

Compound Name
2-(4-

Aminophenoxy)acetonitrile

Do not confuse with 2-(4-

aminophenyl)acetonitrile.

CAS Number 169286-84-4
Verify via NMR; commercial

batches vary in purity.

Molecular Weight 148.16 g/mol

Key Functionality Aniline (Nucleophile)
. Reacts readily with acid

chlorides and electron-

deficient heterocycles.

Key Functionality Nitrile (Electrophile)

Stable to basic

conditions; susceptible to

Pinner reaction or

cycloaddition.

Solubility DMSO, MeCN, DMF
Poor solubility in non-polar

solvents (Hexane).

Reactivity Logic Diagram
The following diagram illustrates the divergent synthetic pathways available from this core

scaffold.
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Caption: Divergent synthetic pathways utilizing the bifunctional nature of 2-(4-
Aminophenoxy)acetonitrile.

Experimental Protocol: Synthesis of a Novel TKI
Candidate
Target Molecule: 4-((4-(cyanomethoxy)phenyl)amino)-6,7-dimethoxyquinazoline Objective: To

couple the amine handle to a quinazoline core while preserving the nitrile for downstream

library generation.

Phase A: The Coupling (Scaffold Attachment)
Rationale: The aniline nitrogen is sufficiently nucleophilic to displace the chlorine on 4-chloro-

6,7-dimethoxyquinazoline. Isopropanol (

) is chosen as the solvent because the product typically precipitates out as the hydrochloride
salt, driving the reaction to completion and simplifying purification.

Materials:
Reactant A: 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq, 10 mmol, 2.24 g)
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Reactant B: 2-(4-Aminophenoxy)acetonitrile (1.1 eq, 11 mmol, 1.63 g)

Solvent: Isopropanol (

) (anhydrous, 50 mL)

Base: Diisopropylethylamine (DIPEA) (1.5 eq, optional if free base is desired immediately)

Step-by-Step Methodology:
Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a reflux condenser. Flush with Nitrogen (

).

Dissolution: Charge the flask with Reactant A and

(40 mL). Stir to create a suspension.

Addition: Add Reactant B dissolved in the remaining 10 mL of

dropwise over 5 minutes.

Reaction: Heat the mixture to reflux (

) for 4–6 hours.

In-Process Control (IPC): Monitor by TLC (9:1 DCM:MeOH). The starting chloride (

) should disappear; a new polar spot (

) will appear.

Work-up (Salt Formation Method):

Cool the reaction mixture slowly to room temperature, then to

in an ice bath.

The product will precipitate as a yellow solid (HCl salt).
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Filter the solid using a Buchner funnel.

Wash the cake with cold

(

) and diethyl ether (

).

Yield: Expected yield: 85–92%.

Validation:

(DMSO-

) should show the disappearance of the aniline doublet at

ppm and the appearance of the quinazoline aromatic protons. The

singlet should remain distinct at

ppm.

Phase B: Nitrile Transformation (The "Tail" Modification)
Objective: Convert the nitrile group into a Tetrazole, a bioisostere of a carboxylic acid, to

improve metabolic stability and potency (common in Sartan drugs).

Materials:
Substrate: Product from Phase A (1.0 eq, 5 mmol)

Reagent: Sodium Azide (

) (3.0 eq)

Catalyst: Zinc Bromide (

) (1.0 eq) or Triethylamine hydrochloride.

Solvent: DMF (15 mL) / Water (3 mL)
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Methodology:
Safety Warning: Azides can form explosive mixtures. Use a blast shield. Do not use

halogenated solvents (DCM) with sodium azide.

Reaction: Dissolve the substrate in DMF. Add

and

.

Heating: Heat to

for 12–16 hours.

Mechanism:[1] [3+2] Cycloaddition. The nitrile carbon is attacked by the azide anion.

Work-up:

Cool to room temperature.

Add

carefully (in a fume hood) to acidify to pH 3–4 (Caution:

gas evolution is possible; ensure good ventilation).

The tetrazole product often precipitates. If not, extract with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water.

Synthesis Workflow Diagram
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Start:
4-Chloro-6,7-dimethoxyquinazoline
+ 2-(4-Aminophenoxy)acetonitrile

Step 1: SNAr Coupling
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(Formation of HCl Salt)
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(Nitrile Intact)
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Solubility
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Caption: Step-by-step workflow for synthesizing novel kinase inhibitors using the 2-(4-
Aminophenoxy)acetonitrile scaffold.

Quality Control & Analytical Standards
To ensure the integrity of the synthesis, the following analytical markers must be verified.

Proton NMR ( NMR, 400 MHz, DMSO- )
Diagnostic Signal 1 (Ether Linker): A sharp singlet at

5.1–5.2 ppm corresponding to the

protons. If this signal shifts or splits, check for hydrolysis of the nitrile.

Diagnostic Signal 2 (Aromatic): The "AA'BB'" system of the para-substituted phenoxy ring.

Look for two doublets (

) around

7.1 and 7.7 ppm.

IR Spectroscopy[2]
Nitrile Stretch: A distinct, sharp peak at

.

Note: In the Tetrazole product (Phase B), this peak must disappear. If it remains, the

cycloaddition is incomplete.

HPLC Purity
Column: C18 Reverse Phase (

).

Mobile Phase: Gradient 10%

90% Acetonitrile in Water (0.1% TFA).
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Retention Time: The nitrile intermediate is moderately polar. The tetrazole derivative will be

significantly more polar (elutes earlier) due to the acidic proton.

Safety & Handling Protocols
Hazard Identification:

Acetonitrile Moiety: While the nitrile group is covalently bonded, metabolic or thermal

decomposition can release cyanide ions (

).

Aniline Derivative: Potential skin sensitizer and irritant.

Specific Precautions:

Cyanide Awareness: When performing the Pinner reaction (acidic ethanol) or hydrolysis,

ensure the exhaust is trapped through a bleach (sodium hypochlorite) scrubber to neutralize

any potential

gas.

Azide Handling: In Phase B (Tetrazole synthesis), never use metal spatulas with sodium

azide and avoid water in the initial heating phase to prevent hydrazoic acid formation.

Waste Disposal: All aqueous waste from the nitrile hydrolysis or azide steps must be treated

as P-listed waste (cyanide/azide contaminated) and disposed of accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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